Cas no 2227849-11-6 (rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227849-11-6
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 6362344
• PubChem ID: 165688361
• Update Time: 2025-10-21

rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1766533
• rac-[(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227849-11-6

• Inchi： 1S/C13H18FN/c1-8-4-5-11(14)9(6-8)12-10(7-15)13(12,2)3/h4-6,10,12H,7,15H2,1-3H3/t10-,12-/m1/s1
• InChI Key： JGKGVTOLNJJNBV-ZYHUDNBSSA-N
• SMILES： FC1=CC=C(C)C=C1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Introduction to rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227849-11-6)

rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine, also known by its CAS number 2227849-11-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropyl structure and the presence of a fluoro and methyl substituent on the phenyl ring, which contribute to its distinct chemical properties and potential biological activities.

The chemical structure of rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine consists of a cyclopropyl ring attached to a substituted phenyl group. The cyclopropyl ring is further modified by two methyl groups at the 2-position, while the phenyl ring bears a fluoro substituent at the 2-position and a methyl substituent at the 5-position. This intricate arrangement of functional groups imparts specific steric and electronic properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent research studies have explored the potential therapeutic applications of rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine. One notable area of interest is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor function. This property makes it a promising lead for the development of novel treatments for neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential as a CNS modulator, rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various biological models. These findings suggest that it could be developed into therapeutic agents for inflammatory conditions such as arthritis and inflammatory bowel disease (IBD).

The synthesis of rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine involves several steps that require precise control over reaction conditions to ensure the formation of the desired stereoisomer. The synthesis typically begins with the preparation of a suitable cyclopropyl precursor, followed by functionalization with the substituted phenyl group. Advanced techniques such as asymmetric synthesis and catalytic methods are often employed to achieve high yields and purity levels.

From a pharmacological perspective, rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine has been evaluated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) efficiently has also been demonstrated, further supporting its suitability for CNS-related applications.

Safety assessments are an essential part of any drug development process. Preclinical toxicity studies on rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine have indicated that it has a favorable safety profile at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, rac-(1R,3R)-3-(2-fluoro-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227849-11-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.